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Compound of Interest

Compound Name: Tetrabutylammonium Iodide

Cat. No.: B033386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for Tetrabutylammonium Iodide
(TBAI), a quaternary ammonium salt utilized in various chemical syntheses and laboratory

applications. Understanding its properties and associated hazards is crucial for safe handling

and use in research and development settings.

Chemical and Physical Properties
Tetrabutylammonium iodide is a white to off-white crystalline solid.[1][2] It is hygroscopic,

meaning it readily absorbs moisture from the air, and is also sensitive to light.[3][4] Proper

storage in a cool, dry, well-ventilated area in a tightly closed, light-resistant container is

essential.[4][5]
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Property Value References

Molecular Formula C₁₆H₃₆IN [6][7]

Molar Mass 369.37 g/mol [1]

Melting Point 141-143 °C [7]

Density 1.20 g/cm³ [7]

Solubility
Soluble in water and methanol.

Insoluble in benzene.
[7]

Appearance
White to off-white crystalline

solid
[1][8]

Toxicological Data
TBAI is harmful if swallowed and causes skin and serious eye irritation.[5][8] It may also cause

respiratory irritation.[5][8]

Metric Value Species References

LD50 Oral 1990 mg/kg Rat [3][4]

LC50 (Zebra fish) > 100 mg/l Danio rerio

Hazard Identification and Classification
Tetrabutylammonium iodide is classified as an irritant and is harmful. Appropriate personal

protective equipment (PPE) should always be used when handling this substance.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure
3

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets.[5][8]

Experimental Protocols: Safety and Handling
Detailed procedures for safe handling and emergency situations are critical. The following

protocols are derived from standard safety data sheets.

4.1. Personal Protective Equipment (PPE) Protocol

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves (tested according to EN 374) and

clothing to prevent skin exposure.[3][6]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[3][9]

4.2. First Aid Measures Protocol

After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Consult a physician.[5][10]

In Case of Skin Contact: Take off contaminated clothing. Wash off with soap and plenty of

water. Consult a physician.[5][6]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding

the eyelids apart, and consult a physician.[5][6]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[5][10]

4.3. Accidental Release Measures Protocol

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[5][10]

Environmental Precautions: Do not let product enter drains.[5]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[5][10]

4.4. Firefighting Measures Protocol

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][10]

Special Hazards: Hazardous combustion products may include carbon oxides, nitrogen

oxides (NOx), and hydrogen iodide.[4][5]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[5][10]

Logical Workflow for Handling a Chemical Spill
The following diagram outlines the logical steps to be taken in the event of a

Tetrabutylammonium Iodide spill.
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Initial Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate unnecessary personnel

Immediately

Ensure adequate ventilation

Wear appropriate PPE
(Gloves, Goggles, Respirator)

Contain the spill
(Cover drains)

Clean up spill mechanically
(Sweep or vacuum)

Place in a suitable,
closed container for disposal

Decontaminate the area

Report the incident

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for responding to a Tetrabutylammonium Iodide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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